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Compound of Interest

Compound Name: Zearalenone-13C18

Cat. No.: B12469024

An In-depth Technical Guide to Zearalenone-

13Cas

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Zearalenone-13Cis, an isotopically
labeled form of the mycotoxin Zearalenone. It is intended for use by professionals in research
and development who require detailed information on its properties, handling, and application,
particularly as an internal standard in quantitative analysis.

Compound Identification and Physicochemical
Properties

Zearalenone-13Cais is a stable isotope-labeled version of Zearalenone, a mycotoxin with
estrogenic properties produced by fungi of the Fusarium genus.[1][2] The carbon-13 labeling
makes it an ideal internal standard for quantification of Zearalenone in various matrices by
mass spectrometry-based methods, as it co-elutes with the unlabeled analyte but is
distinguishable by its mass-to-charge ratio.[3][4]
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Property Value Source

CAS Number 911392-43-3 [1][5]16]
FES-13C1s, Mycotoxin F2-13Cas,

Synonyms [1]

Toxin F2-13Cis, Zenone-13C1s

Molecular Formula [13C]18H2205 [1]

Formula Weight 336.2 g/mol [1]

Purity >98% [1][2]
Typically supplied as a solution

Appearance in acetonitrile, appearing as a [1112]
colorless to light yellow liquid.

Solubility Soluble in acetonitrile. [1]

Storage Temperature

-20°C

[6]

Safety Data Sheet Summary

Zearalenone-13Cis is typically supplied in an acetonitrile solution, and therefore the safety

precautions for this solvent are paramount. The following table summarizes the key safety

information from available Safety Data Sheets (SDS).
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Section Hazard Information

Flammable Liquid: Highly flammable liquid and
vapor (H225).[5][7] Acute Toxicity: Harmful if

Hazards Identification swallowed (H302), in contact with skin (H312),
or if inhaled (H332).[5][7] Eye Irritation: Causes
serious eye irritation (H319).[7]

Inhalation: Move person to fresh air. Seek
medical advice if symptoms persist.[5][7] Skin
Contact: Remove contaminated clothing
immediately. Rinse skin with plenty of water.[5]
[7] Eye Contact: Rinse cautiously with water for

First-Aid Measures several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. If
irritation persists, get medical attention.[5][7]
Ingestion: Rinse mouth. Do NOT induce
vomiting. Call a poison center or doctor
immediately.[5][8]

Handling: Use in a well-ventilated area. Wear
protective gloves, clothing, and eye/face
protection. Keep away from heat, sparks, open
Handling and Storage flames, and hot surfaces. Avoid breathing
dust/fume/gas/mist/vapors/spray.[7][8] Storage:
Store in a tightly closed container in a dry, cool,

and well-ventilated place. Keep cool.[8]

Eye/Face Protection: Wear safety glasses with

side-shields. Skin Protection: Wear protective
Personal Protection gloves. Respiratory Protection: Use a properly

fitted, air-purifying or air-fed respirator if a risk

assessment indicates this is necessary.

Biological Activity and Mechanism of Action

While Zearalenone-13Cas's primary application is as an analytical standard, its biological activity
is identical to that of unlabeled Zearalenone. Zearalenone and its metabolites exhibit estrogen-
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like activity by competitively binding to estrogen receptors (ERs), specifically ERa and ER[.[1]
[5] This interaction can disrupt the endocrine system and lead to various reproductive issues.[2]

[5]

The binding of Zearalenone to ERs initiates a signaling cascade similar to that of endogenous
estrogens. This process involves the translocation of the Zearalenone-ER complex to the
nucleus, where it acts as a transcriptional activating factor, modulating the expression of
estrogen-responsive genes.[1] This can lead to a range of physiological effects, including
hyperestrogenism, and has been implicated in promoting the proliferation of estrogen-receptor-
positive (ER+) cancer cells.[2][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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